Cas no 76470-20-7 (9H-Purin-6-amine,2,9-dimethyl-)
76470-20-7 structure
Product Name:9H-Purin-6-amine,2,9-dimethyl-
9H-Purin-6-amine,2,9-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,2,9-dimethyl-
- 2,9-dimethyladenine
- 2,9-dimethylpurin-6-amine
- SCHEMBL4402870
- DTXSID60227276
- 2,9-dimethyl-9H-purin-6-amine
- 76470-20-7
- 9H-Purin-6-amine, 2,9-dimethyl-
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- Inchi: 1S/C7H9N5/c1-4-10-6(8)5-7(11-4)12(2)3-9-5/h3H,1-2H3,(H2,8,10,11)
- InChI Key: GUMXXYPZQWVFHT-UHFFFAOYSA-N
- SMILES: N1(C)C=NC2=C(N)N=C(C)N=C12
Computed Properties
- Exact Mass: 163.08579531g/mol
- Monoisotopic Mass: 163.08579531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 69.6Ų
9H-Purin-6-amine,2,9-dimethyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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